Synergistic or antagonistic effect of lanthanides on Rose Bengal photophysics in upconversion nanohybrids?†
Nanoscale Pub Date: 2023-11-20 DOI: 10.1039/D3NR03774F
Abstract
A nanohybrid made of a xanthenic dye, rose bengal, grafted to an ytterbium and erbium codoped upconversion nanoparticle (UCNP) served as a proof-of-concept to evaluate the fundamental mechanisms which govern the dye photophysics upon interaction with the UCNP. Both photoactive lanthanides strongly influence the singlet and triplet excited states of rose bengal.
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